Cas no 23423-35-0 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-)
23423-35-0 structure
Product Name:2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-
CAS No:23423-35-0
MF:C17H16O4
MW:284.306545257568
CID:281367
PubChem ID:6171845
Update Time:2025-04-19
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-
- (E)-1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- (2E)-1-(2,4-Dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- 2-propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
- SCHEMBL21527708
- 23423-35-0
- AKOS002719829
- 2',4'-dimethoxy 4-hydroxy chalcone
- CHEMBL1774612
- Chalcone, 4-hydroxy-2',4'-dimethoxy-
-
- Inchi: 1S/C17H16O4/c1-20-14-8-9-15(17(11-14)21-2)16(19)10-5-12-3-6-13(18)7-4-12/h3-11,18H,1-2H3/b10-5+
- InChI Key: ATHWOBRNXTYZEM-BJMVGYQFSA-N
- SMILES: O(C)C1C=C(C=CC=1C(/C=C/C1C=CC(=CC=1)O)=O)OC
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
23423-35-0 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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